molecular formula C20H21NO2 B3257303 4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester CAS No. 286961-37-3

4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester

Cat. No. B3257303
CAS RN: 286961-37-3
M. Wt: 307.4 g/mol
InChI Key: LCXMMVDTIRTYIP-UHFFFAOYSA-N
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Description

  • IUPAC Standard InChI : InChI=1S/C14H12O2/c1-11-7-9-13(10-8-11)16-14(15)12-5-3-2-4-6-12


Synthesis Analysis

  • Triethylamine-Mediated Esterification : Triethylamine facilitates the reaction between 2-benzyloxy-1-methylpyridinium triflate and carboxylic acids, resulting in the formation of benzyl esters .
  • Benzyne-Mediated Esterification : Benzyne, generated in situ, selectively reacts with carboxylic acids in the presence of alcohols, followed by transesterification .
  • Palladium-Catalyzed C-H Acyloxylation : Direct benzylation of carboxylic acids with toluene under mild conditions using palladium catalysts .


Molecular Structure Analysis

The molecular structure of 4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester is depicted below:


Chemical Reactions Analysis

  • Hydromethylation : In the presence of a radical approach, protodeboronation of alkyl boronic esters can lead to hydromethylation of alkenes .

properties

IUPAC Name

benzyl 4-(2-methylphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21NO2/c1-16-7-5-6-10-19(16)18-11-13-21(14-12-18)20(22)23-15-17-8-3-2-4-9-17/h2-11H,12-15H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LCXMMVDTIRTYIP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C2=CCN(CC2)C(=O)OCC3=CC=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801157456
Record name Phenylmethyl 3,6-dihydro-4-(2-methylphenyl)-1(2H)-pyridinecarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801157456
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

307.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester

CAS RN

286961-37-3
Record name Phenylmethyl 3,6-dihydro-4-(2-methylphenyl)-1(2H)-pyridinecarboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=286961-37-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Phenylmethyl 3,6-dihydro-4-(2-methylphenyl)-1(2H)-pyridinecarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801157456
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester
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4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester
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4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester
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4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester
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4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester
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4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylic acid benzyl ester

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